2-Bromo-4-isopropoxy-5-methoxybenzonitrile

• IUPAC Name: 2-bromo-5-methoxy-4-propan-2-yloxybenzonitrile
• InChI: InChI=1S/C11H12BrNO2/c1-7(2)15-11-5-9(12)8(6-13)4-10(11)14-3/h4-5,7H,1-3H3
• InChI Key: NGZGOZFFYWJHEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C(=C1)Br)C#N)OC
• Molecular Formula: C11H12BrNO2
• DSSTOX Substance ID: DTXSID10407849
• Molecular Weight: 270.12 g/mol
• CAS No.: 515846-11-4

Description

2-Bromo-4-isopropoxy-5-methoxybenzonitrile (BIPMB) is an organic compound that has recently been studied for its potential applications in scientific research. This compound has a wide range of potential applications due to its unique chemical structure and properties. BIPMB has been used in a variety of laboratory experiments and has been found to have a number of biochemical and physiological effects. In

Scientific Research Applications

Spectroscopic Studies

• Density Functional Theory (DFT) Analysis : The geometric structure of 5-Bromo-2-methoxybenzonitrile, a compound similar to 2-Bromo-4-isopropoxy-5-methoxybenzonitrile, has been studied using DFT. The study focused on predicting geometrical parameters such as bond length, bond angle, and dihedral angle, as well as analyzing FT-IR and FT-Raman spectra. This research highlights the potential for similar DFT-based studies on this compound (Kumar & Raman, 2017).

Synthesis and Industrial Application

• Synthesis of Similar Compounds : A study focused on the synthesis of 5-Bromo-2-isobutoxybenzonitrile, a structurally similar compound, outlines a three-step procedure involving bromination, cyanidation, and alkylation. The synthesis process is noteworthy for its mild reaction conditions, facile operation, and lower cost, suggesting potential industrial applications (Fan-hao, 2012).

Chemical Analysis and Molecular Structure

• X-Ray Crystallographic Analysis : Research on dihydrofuran carbonitrile derivatives, which are related to benzonitriles, revealed insights into their molecular structure using X-ray crystallography. Such studies could be replicated for this compound to understand its molecular arrangement and properties (Swamy et al., 2020).

Safety and Hazards

This compound is classified as having acute toxicity (oral), and it can cause skin and eye irritation. It may also cause respiratory irritation.